Cas no 2171582-54-8 (3-amino-1-ethyl-4-(2-methylpropyl)piperidin-4-ol)

• Product Name: 3-amino-1-ethyl-4-(2-methylpropyl)piperidin-4-ol
• CAS No: 2171582-54-8
• MF: C₁₁H₂₄N₂O
• MW: 200.321063041687
• CID: 6206651
• PubChem ID: 165787761
• Update Time: 2025-05-24

3-amino-1-ethyl-4-(2-methylpropyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-ethyl-4-(2-methylpropyl)piperidin-4-ol
• EN300-1624470
• 2171582-54-8

• Inchi： 1S/C11H24N2O/c1-4-13-6-5-11(14,7-9(2)3)10(12)8-13/h9-10,14H,4-8,12H2,1-3H3
• InChI Key： WBDIIBJEVUGQEQ-UHFFFAOYSA-N
• SMILES： OC1(CC(C)C)CCN(CC)CC1N

Computed Properties

• Exact Mass: 200.188863393g/mol
• Monoisotopic Mass: 200.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-amino-1-ethyl-4-(2-methylpropyl)piperidin-4-ol

Comprehensive Overview of 3-amino-1-ethyl-4-(2-methylpropyl)piperidin-4-ol (CAS No. 2171582-54-8)

3-amino-1-ethyl-4-(2-methylpropyl)piperidin-4-ol (CAS No. 2171582-54-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This piperidine derivative features an amino group, an ethyl substituent, and a branched alkyl chain, making it a versatile intermediate in drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given its structural similarity to other bioactive piperidine analogs.

The compound's CAS No. 2171582-54-8 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its molecular framework, combining a piperidine core with functionalized side chains, offers opportunities for structure-activity relationship (SAR) studies. This is especially relevant in the design of novel neuromodulators or enzyme inhibitors, aligning with current trends in personalized medicine and targeted therapy.

In recent years, the demand for high-purity piperidine derivatives like 3-amino-1-ethyl-4-(2-methylpropyl)piperidin-4-ol has surged, driven by advancements in high-throughput screening (HTS) and combinatorial chemistry. Its synthesis often involves multi-step organic reactions, including reductive amination and Grignard additions, which are topics of frequent searches in academic and industrial chemistry forums. The compound's chiral centers also make it a candidate for asymmetric synthesis studies, a hot topic in green chemistry.

From an SEO perspective, users frequently search for "piperidine-based drug intermediates" or "CAS 2171582-54-8 suppliers," reflecting commercial and research interests. The compound's potential role in neurodegenerative disease research (e.g., Alzheimer's or Parkinson's) further elevates its relevance, as these conditions dominate global health discussions. Notably, its solubility and stability profiles are often queried, underscoring the need for detailed physicochemical data in public domains.

Regulatory compliance is another critical aspect. While 3-amino-1-ethyl-4-(2-methylpropyl)piperidin-4-ol is not classified as hazardous, proper handling protocols are emphasized in safety data sheets (SDS). This aligns with industry-wide shifts toward sustainable laboratory practices and REACH compliance, which are frequently searched topics among chemical professionals.

In summary, 3-amino-1-ethyl-4-(2-methylpropyl)piperidin-4-ol (CAS No. 2171582-54-8) represents a promising scaffold in medicinal chemistry, with applications spanning CNS drug development, catalysis, and material science. Its growing prominence in research publications and patent filings highlights its potential to address unmet medical needs while adhering to evolving safety and sustainability standards.